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Compound of Interest

Compound Name: Pierreione B

Cat. No.: B1180610 Get Quote

An In-depth Technical Guide to Pierreione B

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current knowledge on

Pierreione B, a pyranoisoflavone isolated from Antheroporum pierrei. The document is

intended for researchers, scientists, and professionals in the field of drug development who are

interested in the scientific details and potential applications of this natural compound.

Physicochemical and Biological Data
Pierreione B is a natural product with demonstrated selectivity for solid tumors, accompanied

by minimal cytotoxicity, making it a compound of interest for further investigation in cancer

research.[1]

Parameter Value Reference

CAS Number 1292766-21-2

Molecular Formula C26H28O7

Molecular Weight 452.496 g/mol

Biological Source Antheroporum pierrei [1]

Reported Activity
Solid tumor selectivity with

minimal cytotoxicity
[1]
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Experimental Protocols
While specific, detailed experimental protocols for the isolation and characterization of

Pierreione B are outlined in the primary literature, this section provides a general methodology

for assessing the cytotoxic activity of natural compounds like Pierreione B, based on standard

cell viability assays.

General Cytotoxicity Assessment via MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase

enzymes reflect the number of viable cells present.

Materials:

Human cancer cell lines (e.g., solid tumor lines and leukemia lines for comparison)

Normal (non-cancerous) cell lines

Pierreione B (dissolved in a suitable solvent, e.g., DMSO)

Dulbecco's Modified Eagle's Medium (DMEM) or other appropriate cell culture medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

MTT solution (5 mg/mL in PBS)

Dimethyl sulfoxide (DMSO)

96-well plates

CO2 incubator

Procedure:

Cell Seeding: Seed the cells in 96-well plates at a density of 5,000-10,000 cells per well in

100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified
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atmosphere with 5% CO2 to allow for cell attachment.

Compound Treatment: Prepare serial dilutions of Pierreione B in culture medium. After 24

hours of incubation, remove the medium from the wells and add 100 µL of the medium

containing different concentrations of Pierreione B. Include a vehicle control (medium with

the same concentration of DMSO used to dissolve the compound) and a positive control (a

known cytotoxic agent).

Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO2 incubator.

MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and

incubate for another 4 hours.

Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: The percentage of cell viability is calculated as: (Absorbance of treated cells /

Absorbance of control cells) x 100. The IC50 value (the concentration of the compound that

inhibits 50% of cell growth) can be determined by plotting a dose-response curve.

Hypothetical Signaling Pathway and Experimental
Workflow
Given the limited specific research on Pierreione B's mechanism of action, the following

diagrams illustrate a potential signaling pathway based on the known activities of the broader

class of isoflavonoids and a general experimental workflow for its study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pierreiones A–D, Solid Tumor Selective Pyranoisoflavones and Other Cytotoxic
Constituents from Antheroporum pierrei - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Pierreione B CAS number and molecular weight].
BenchChem, [2025]. [Online PDF]. Available at:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1180610?utm_src=pdf-body-img
https://www.benchchem.com/product/b1180610?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3371367/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3371367/
https://www.benchchem.com/product/b1180610#pierreione-b-cas-number-and-molecular-weight
https://www.benchchem.com/product/b1180610#pierreione-b-cas-number-and-molecular-weight
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180610?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1180610#pierreione-b-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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